![molecular formula C22H24N2O4 B4650746 N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide]](/img/structure/B4650746.png)
N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide]
Overview
Description
N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide], also known as EDA-MOPAA, is a chemical compound that belongs to the class of bisacrylamides. It has gained significant attention in the scientific community due to its potential applications in various fields, including drug delivery, material science, and biochemistry.
Scientific Research Applications
N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] has been extensively studied for its potential applications in drug delivery systems. It has been used as a crosslinker in the preparation of hydrogels and nanoparticles, which can be used for controlled drug release. N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] has also been used as a building block in the synthesis of dendrimers, which are highly branched macromolecules that can be used for drug delivery and imaging applications. Furthermore, N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] has been used as a fluorescent probe for the detection of metal ions and biomolecules.
Mechanism of Action
The mechanism of action of N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] is not well understood. However, it is believed that the presence of the methoxyphenyl group in N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] enhances its solubility and bioavailability. The ethylenediamine moiety in N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] can form hydrogen bonds with biological molecules, which may facilitate its uptake and distribution in the body.
Biochemical and Physiological Effects:
N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] has been shown to be biocompatible and non-toxic in vitro. It has also been shown to be stable under physiological conditions, which is important for its potential applications in drug delivery. However, further studies are needed to determine its pharmacokinetic and pharmacodynamic properties in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] in lab experiments is its ease of synthesis and availability. It can be synthesized using simple and inexpensive reagents, making it a cost-effective option for researchers. However, one limitation of using N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide] is its limited solubility in water, which may affect its performance in certain applications.
Future Directions
There are several future directions for the research and development of N,N'-1,2-ethanediylbis[3-(4-methoxyphenyl)acrylamide]. One potential direction is to explore its use as a drug delivery system for the treatment of various diseases, including cancer and infectious diseases. Another direction is to investigate its potential as a biosensor for the detection of biomolecules and environmental pollutants. Additionally, further studies are needed to determine its toxicity and biocompatibility in vivo, which is crucial for its potential clinical applications.
properties
IUPAC Name |
(E)-3-(4-methoxyphenyl)-N-[2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]ethyl]prop-2-enamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O4/c1-27-19-9-3-17(4-10-19)7-13-21(25)23-15-16-24-22(26)14-8-18-5-11-20(28-2)12-6-18/h3-14H,15-16H2,1-2H3,(H,23,25)(H,24,26)/b13-7+,14-8+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHPRHFDLOFIOR-FNCQTZNRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=CC(=O)NCCNC(=O)C=CC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/C(=O)NCCNC(=O)/C=C/C2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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